Cas no 1895355-39-1 (2-(2,6-difluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2,6-difluorophenyl)-2-methylpropan-1-ol
• CAS No: 1895355-39-1
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 6034140
• PubChem ID: 117280424
• Update Time: 2025-07-02

2-(2,6-difluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluorophenyl)-2-methylpropan-1-ol
• EN300-1849788
• 1895355-39-1

• Inchi： 1S/C10H12F2O/c1-10(2,6-13)9-7(11)4-3-5-8(9)12/h3-5,13H,6H2,1-2H3
• InChI Key： MBLJQWJLYMRFFB-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C)(C)CO)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,6-difluorophenyl)-2-methylpropan-1-ol

Comprehensive Overview of 2-(2,6-Difluorophenyl)-2-methylpropan-1-ol (CAS No. 1895355-39-1)

2-(2,6-Difluorophenyl)-2-methylpropan-1-ol (CAS No. 1895355-39-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluorophenyl and methylpropanol groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in precision medicine.

The compound’s CAS number 1895355-39-1 is frequently searched in scientific databases, reflecting its relevance in modern synthetic chemistry. Its 2,6-difluorophenyl moiety is notable for enhancing metabolic stability and bioavailability, a critical factor in optimizing drug candidates. Recent studies highlight its utility in fragment-based drug design (FBDD), a trending approach in AI-driven drug discovery. This aligns with industry shifts toward computational methods to accelerate R&D cycles, a hot topic in pharmaceutical innovation.

From a synthetic perspective, 2-(2,6-difluorophenyl)-2-methylpropan-1-ol serves as a key building block for chiral auxiliaries and asymmetric catalysis, addressing the demand for enantioselective synthesis in green chemistry. Its methylpropanol group offers functional flexibility, enabling derivatization for diverse applications, such as flavors & fragrances or material science. These attributes resonate with the rising interest in sustainable and multifunctional chemicals, a priority in ESG-focused industries.

Analytical characterization of CAS No. 1895355-39-1 typically involves advanced techniques like NMR spectroscopy and LC-MS, which are essential for quality control in high-value chemical production. Discussions on platforms like ResearchGate and PubMed often emphasize its purity standards, a common concern for researchers sourcing fine chemicals. This underscores the compound’s role in ensuring reproducibility—a pillar of open science initiatives.

In summary, 2-(2,6-difluorophenyl)-2-methylpropan-1-ol exemplifies the intersection of structural ingenuity and practical utility. Its applications span drug development, catalysis, and beyond, making it a subject of persistent inquiry in both academic and industrial settings. As AI-augmented research and sustainable chemistry gain traction, this compound’s relevance is poised to grow further.